Cas no 2229363-62-4 (4-bromo-2-methoxy-1-(2-nitroethyl)benzene)

• Product Name: 4-bromo-2-methoxy-1-(2-nitroethyl)benzene
• CAS No: 2229363-62-4
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6615831
• PubChem ID: 139348337
• Update Time: 2025-05-21

4-bromo-2-methoxy-1-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-1-(2-nitroethyl)benzene
• EN300-1908037
• SCHEMBL21198523
• 2229363-62-4

• Inchi： 1S/C9H10BrNO3/c1-14-9-6-8(10)3-2-7(9)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： XBVFZDCWUFKKRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 4-bromo-2-methoxy-1-(2-nitroethyl)benzene

4-Bromo-2-Methoxy-1-(2-Nitroethyl)Benzene: A Comprehensive Overview

4-Bromo-2-methoxy-1-(2-nitroethyl)benzene, also known by its CAS number CAS No. 2229363-62-4, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a nitroethyl substituent attached to a benzene ring. The combination of these functional groups makes it a versatile molecule with potential uses in drug design, material science, and advanced chemical synthesis.

The synthesis of 4-bromo-2-methoxy-1-(2-nitroethyl)benzene involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the nitroethyl group onto the benzene ring. This approach not only improves efficiency but also aligns with the growing trend of sustainable chemistry practices.

The structural properties of CAS No. 2229363-62-4 make it an interesting subject for both theoretical and experimental studies. Computational chemists have employed advanced quantum mechanical methods to analyze its electronic structure and reactivity. These studies have provided valuable insights into the molecule's stability and reactivity under different conditions, paving the way for its application in designing novel materials with tailored properties.

In terms of applications, 4-bromo-2-methoxy-1-(2-nitroethyl)benzene has shown promise in the field of medicinal chemistry. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively studied. Recent research highlights its role in the development of potential anticancer agents, where the bromine and methoxy groups contribute to the molecule's pharmacokinetic properties.

The environmental impact and toxicity profile of CAS No. 2229363-62-4 are also areas of active research. Studies conducted under controlled laboratory conditions suggest that while the compound exhibits moderate toxicity, its environmental persistence is relatively low due to its susceptibility to biodegradation under certain conditions.

Looking ahead, the future of 4-bromo-2-methoxy-1-(2-nitroethyl)benzene lies in its potential as a building block for advanced materials and pharmaceuticals. Ongoing research continues to uncover new synthetic routes and applications, ensuring that this compound remains at the forefront of chemical innovation.